Cas no 56068-49-6 (6-bromo-5,5-dimethylhex-1-ene)

• Product Name: 6-bromo-5,5-dimethylhex-1-ene
• CAS No: 56068-49-6
• MF: C₈H₁₅Br
• MW: 191.108701944351
• CID: 349919
• PubChem ID: 10330181
• Update Time: 2025-06-20

6-bromo-5,5-dimethylhex-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Hexene, 6-bromo-5,5-dimethyl-
• 6-bromo-5,5-dimethylhex-1-ene
• SCHEMBL20789985
• EN300-674213
• F2147-6458
• 56068-49-6
• AKOS040813432
• DTXSID90438176
• 2,2-dimethyl-5-hexenyl bromide

• Inchi： 1S/C8H15Br/c1-4-5-6-8(2,3)7-9/h4H,1,5-7H2,2-3H3
• InChI Key： LCLCJSIYMUMAFJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CCC=C

Computed Properties

• Exact Mass: 190.03575
• Monoisotopic Mass: 190.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 6-bromo-5,5-dimethylhex-1-ene

Chemical Profile of 6-bromo-5,5-dimethylhex-1-ene (CAS No. 56068-49-6)

6-bromo-5,5-dimethylhex-1-ene, identified by its Chemical Abstracts Service (CAS) number 56068-49-6, is a significant organic compound with a unique molecular structure that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of alkenes, characterized by the presence of at least one carbon-carbon double bond. The specific arrangement of substituents—namely the bromine atom and the two methyl groups on the fifth carbon—makes it a versatile intermediate in organic synthesis.

The molecular formula of 6-bromo-5,5-dimethylhex-1-ene is C₈H₁₃Br, reflecting its composition of eight carbon atoms, thirteen hydrogen atoms, and one bromine atom. The presence of the double bond at the first carbon (C1) and the branching at C5 introduces steric and electronic effects that influence its reactivity. This compound is particularly interesting due to its potential applications in the synthesis of more complex molecules, including pharmaceuticals and specialty chemicals.

In recent years, 6-bromo-5,5-dimethylhex-1-ene has been explored as a building block in the development of novel therapeutic agents. Its brominated structure allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. These transformations are pivotal in medicinal chemistry for creating structurally diverse libraries of compounds with potential biological activity.

One notable application of 6-bromo-5,5-dimethylhex-1-ene is in the synthesis of macrocyclic compounds, which are prevalent in drug discovery due to their ability to mimic natural products and exhibit potent biological interactions. The bromine substituent facilitates regioselective reactions that can lead to the formation of cyclic frameworks with precise stereochemistry. Such macrocycles have shown promise in targeting specific biological pathways, including enzyme inhibition and receptor binding.

The compound’s utility extends to materials science as well. For instance, researchers have investigated its incorporation into polymer matrices to enhance thermal stability or optical properties. The double bond in 6-bromo-5,5-dimethylhex-1-ene can be polymerized or used to introduce cross-linking agents, contributing to the development of advanced materials with tailored characteristics.

Recent advancements in computational chemistry have further highlighted the significance of 6-bromo-5,5-dimethylhex-1-ene. Molecular modeling studies suggest that its conformational flexibility and electronic distribution make it an ideal candidate for designing ligands that interact with metal ions in catalytic systems. This has implications for both organic synthesis and industrial catalysis, where efficient metal coordination is essential for optimizing reaction conditions.

In summary, 6-bromo-5,5-dimethylhex-1-ene (CAS No. 56068-49-6) represents a valuable intermediate with broad applications across multiple scientific disciplines. Its unique structural features enable diverse synthetic strategies, making it indispensable in pharmaceutical research and material science. As methodologies for molecular design continue to evolve, compounds like this will undoubtedly play a crucial role in advancing both academic research and industrial innovation.